5-Phenyl-1,3-benzoxazol-2-amine

• IUPAC Name: 5-phenyl-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C13H10N2O/c14-13-15-11-8-10(6-7-12(11)16-13)9-4-2-1-3-5-9/h1-8H,(H2,14,15)
• InChI Key: OEPIONHEDWZNDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)OC(=N3)N
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID801311826
• Molecular Weight: 210.23 g/mol
• CAS RN: 1126637-54-4

Description

5-Phenyl-1,3-benzoxazol-2-amine is a chemical compound with the molecular formula C13H10N2O. It has a molecular weight of 210.24. The compound is also known by its CAS Number: 1126637-54-4.

Synthesis Analysis

The synthesis of this compound and similar compounds has been a subject of research. For instance, a new bidentate ligand was prepared by the reaction of benzaldehyde semicarbazone with bromine and sodium acetate in acetic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzoxazole ring attached to a phenyl group. The InChI code for the compound is 1S/C13H10N2O/c14-13-15-11-8-10 (6-7-12 (11)16-13)9-4-2-1-3-5-9/h1-8H, (H2,14,15).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 210.23 g/mol. It has one hydrogen bond donor and three hydrogen bond acceptors. The compound has a rotatable bond count of 1 and a complexity of 240.

Scientific Research Applications

Antimicrobial Activities

5-Phenyl-1,3-benzoxazol-2-amine derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, novel triazole derivatives including 1,2,4-triazole and [1,3]benzoxazole were developed and tested against various microorganisms, showing good to moderate antimicrobial activities (Bektaş et al., 2007). Additionally, compounds integrating benzofuran and pyrazole moieties with triazolo-thiadiazoles have demonstrated promising antimicrobial activities against both Gram-positive and Gram-negative bacterial strains (Idrees et al., 2019).

Anticancer Potential

Research has also explored the anticancer potential of this compound derivatives. A study synthesized and evaluated the cytotoxic activity of various benzoxazole and benzoxazolone derivatives containing cyclic amine moieties. These compounds were assessed for their effectiveness against human cancer cell lines, indicating the significance of substitution at the benzoxazole motif in enhancing cytotoxic effects towards cancer cells (Murty et al., 2011).

Optical and Electronic Properties

Benzoxazole derivatives are also investigated for their potential in optical and electronic applications. Quantum mechanical studies on aromatic halogen-substituted sulfonamidobenzoxazole compounds revealed their potential light-harvesting properties, which could be important for the development of novel inhibitor molecules or in the design of new dye-sensitized solar cells (DSSCs) (Sheena Mary et al., 2019).

Fluorescent Chemosensors

The development of fluorescent chemosensors using benzoxazole-based compounds is another significant area of research. A study reported the synthesis of a new benzoxazole-based macrocyclic chemosensor for the optical detection of Zn2+ and Cd2+ ions. This chemosensor exhibits a photoinduced electron transfer (PET) mechanism, showing selective and efficient binding to these metal ions, which is crucial for various environmental and biological applications (Paderni et al., 2022).

Mechanism of Action

Target of Action

Benzoxazole derivatives, which include 5-phenyl-1,3-benzoxazol-2-amine, are known to interact with various biological receptors in the human body .

Mode of Action

Benzoxazole derivatives are known to exhibit a broad range of biological activities, such as antimicrobial, antifungal, anticancer, antioxidant, anti-inflammatory effects, and more . These effects suggest that the compound interacts with its targets, leading to changes in cellular processes.

Biochemical Pathways

Benzoxazole derivatives have been found to interfere with pathways associated with bacterial virulence, including the two-component regulation system, flagellar assembly, bacterial secretion system, quorum sensing, abc transporters, and bacterial chemotaxis .

Pharmacokinetics

The compound’s molecular weight is 21024 , which could influence its bioavailability.

Result of Action

Benzoxazole derivatives are known to exhibit a broad range of biological activities, suggesting that they have significant molecular and cellular effects .

Action Environment

Lifestyle changes including smoking, reduced physical activity, environmental factors, obesity, and others can potentially influence the action of benzimidazol-2-ylamino)phenyl]amine derivatives .